Cas no 1807185-81-4 (2-Bromo-6-methyl-3-nitroaniline)

• Product Name: 2-Bromo-6-methyl-3-nitroaniline
• CAS No: 1807185-81-4
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4708129
• Update Time: 2025-05-20

2-Bromo-6-methyl-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-methyl-3-nitroaniline

• Inchi： 1S/C7H7BrN2O2/c1-4-2-3-5(10(11)12)6(8)7(4)9/h2-3H,9H2,1H3
• InChI Key： BSWAXIRBGYMCQQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(C)=C1N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Topological Polar Surface Area: 71.8

Additional information on 2-Bromo-6-methyl-3-nitroaniline

2-Bromo-6-methyl-3-nitroaniline (CAS No. 1807185-81-4): An Overview and Recent Research Advances

2-Bromo-6-methyl-3-nitroaniline (CAS No. 1807185-81-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique bromo, methyl, and nitro functional groups, offers a wide range of applications due to its reactivity and structural properties.

The molecular structure of 2-Bromo-6-methyl-3-nitroaniline consists of a benzene ring substituted with a bromine atom at the 2-position, a methyl group at the 6-position, and a nitro group at the 3-position. These functional groups contribute to the compound's reactivity and make it an important intermediate in various synthetic pathways. The bromine atom can be readily replaced in substitution reactions, while the nitro group can be reduced to an amino group, providing further synthetic versatility.

In recent years, 2-Bromo-6-methyl-3-nitroaniline has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a building block for the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 2-Bromo-6-methyl-3-nitroaniline, which exhibited potent anti-cancer activity against various cancer cell lines. The researchers found that these derivatives were particularly effective against breast and lung cancer cells, demonstrating the potential of 2-Bromo-6-methyl-3-nitroaniline as a lead compound for drug discovery.

Beyond medicinal chemistry, 2-Bromo-6-methyl-3-nitroaniline has also found applications in materials science. A recent study published in the Journal of Materials Chemistry C explored the use of this compound as a precursor for the synthesis of functionalized polymers. The researchers demonstrated that 2-Bromo-6-methyl-3-nitroaniline-based polymers exhibited excellent thermal stability and mechanical properties, making them suitable for use in electronic devices and coatings.

The synthetic accessibility of 2-Bromo-6-methyl-3-nitroaniline has been improved through various methodologies. One such method involves the nitration of 2-bromo-6-methylaniline using mixed acid conditions, followed by purification through recrystallization or column chromatography. This process yields high-purity 2-Bromo-6-methyl-3-nitroaniline, which is essential for downstream applications in both research and industrial settings.

The physical properties of 2-Bromo-6-methyl-3-nitroaniline, including its melting point, solubility, and stability under various conditions, have been well-documented. The compound typically appears as a yellow crystalline solid with a melting point ranging from 95°C to 97°C. It is moderately soluble in organic solvents such as ethanol and acetone but has limited solubility in water. These properties make it suitable for use in both laboratory-scale experiments and large-scale industrial processes.

In terms of safety and handling, while 2-Bromo-6-methyl-3-nitroaniline is not classified as a hazardous material under current regulations, it is important to handle it with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn when handling this compound, and it should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 2-Bromo-6-methyl-3-nitroaniline is another area of ongoing research. Studies have shown that this compound can be biodegraded under certain conditions, but more research is needed to fully understand its environmental fate and effects. Efforts are being made to develop more sustainable synthetic methods that minimize waste and reduce environmental impact.

In conclusion, 2-Bromo-6-methyl-3-nitroaniline (CAS No. 1807185-81-4) is a valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an attractive building block for the development of novel pharmaceuticals and functional materials. Ongoing research continues to expand our understanding of this compound's potential uses and properties, highlighting its importance in modern scientific endeavors.